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Compound of Interest

Compound Name: 1,8-Dichlorooctane

Cat. No.: B1211115

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,8-dichlorooctane, a
versatile chemical intermediate. This document covers its commercial availability from various
suppliers, details its physicochemical properties, and presents experimental protocols for its
synthesis and key reactions. Furthermore, this guide includes workflow and reaction pathway
diagrams to visually represent the synthesis and reactivity of 1,8-dichlorooctane, aiding in the
planning and execution of research and development activities.

Commercial Availability and Suppliers

1,8-Dichlorooctane is readily available from a range of chemical suppliers, catering to different
scales of research and production, from grams to kilograms. The purity levels typically offered
are 98% or higher. Below is a summary of prominent suppliers and their offerings.

Table 1: Commercial Suppliers of 1,8-Dichlorooctane
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Supplier Purity Available Quantities
Sigma-Aldrich 98% 259,100¢g

TCI Chemical >99.0% (GC) 10g,25¢g

Biosynth Carbosynth Not specified 500 g, 1 kg, 2 kg, 5 kg, 10 kg
Alfa Aesar 98% 259,100¢g

Thermo Fisher Scientific 99.0+% (GC) 10g,25¢g

Santa Cruz Biotechnology Not specified Contact for availability
ChemicalBook Various Various

LookChem Various Various

Note: Availability and packaging may vary. It is recommended to consult the suppliers' websites
for the most current information.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 1,8-dichlorooctane is
crucial for its handling, application in synthesis, and for the purification of its reaction products.

Table 2: Physicochemical Data for 1,8-Dichlorooctane

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula CsH16Cl2 [1]
Molecular Weight 183.12 g/mol [1]
CAS Number 2162-99-4 [1]
Appearance Colorless liquid [2]

N . 241 °C at 760 mmHg; 115-116
Boiling Point [2][3]
°C at 11 mmHg

Melting Point -8 °C [2]
Density 1.025 g/mL at 25 °C [3]
Refractive Index (n2°/D) 1.459 [3]
- Insoluble in water (0.17 g/L at
Solubility [2]
20 °C)
Flash Point 118 °C [2]
Vapor Pressure 0.057 mmHg at 25°C [2]

Experimental Protocols

1,8-Dichlorooctane serves as a key building block in the synthesis of various organic
compounds. Below are detailed protocols for its synthesis from commercially available starting
materials.

Synthesis of 1,8-Dichlorooctane from 1,8-Octanediol

This two-step procedure involves the conversion of 1,8-octanediol to 1,8-dichlorooctane using
thionyl chloride.

Step 1: Synthesis of Suberoyl Chloride from Suberic Acid (derived from 1,8-Octanediol)

This step is analogous to the general preparation of acid chlorides from carboxylic acids.
Suberic acid can be obtained from the oxidation of 1,8-octanediol.
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o Materials:

o Suberic acid

o Thionyl chloride (SOCIz2)

o Toluene

o N,N-Dimethylformamide (DMF, catalytic amount)

e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
suberic acid.

o Add an excess of thionyl chloride (approximately 2.5 molar equivalents).

o Add a catalytic amount of DMF.

o Heat the reaction mixture to reflux (approximately 80 °C) until the evolution of gas (HCI
and SO3) ceases.

o After the reaction is complete, allow the mixture to cool to room temperature.

o Remove the excess thionyl chloride by distillation under reduced pressure.

o Add toluene and evaporate under reduced pressure to azeotropically remove any
remaining thionyl chloride. Repeat this step twice. The resulting crude suberoyl chloride
can be used in the next step without further purification.

Step 2: Reduction of Suberoyl Chloride to 1,8-Octanediol and subsequent chlorination is a less
common route. A more direct route is the chlorination of 1,8-Octanediol.

o Materials:

o 1,8-Octanediol

o Thionyl chloride (SOCIz2)
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o Pyridine (optional, as a catalyst and acid scavenger)

o Anhydrous diethyl ether or other suitable solvent

e Procedure:

o In a flame-dried round-bottom flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, dissolve 1,8-octanediol in a suitable anhydrous solvent (e.g.,
diethyl ether or toluene).

o If using, add a catalytic amount of pyridine.
o Cool the solution in an ice bath.

o Slowly add thionyl chloride (at least 2 molar equivalents) to the stirred solution via the
dropping funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux until the reaction is complete (monitor by TLC or GC).

o Cool the reaction mixture and carefully pour it onto crushed ice to quench the excess
thionyl chloride.

o Separate the organic layer, and wash it with water, a saturated solution of sodium
bicarbonate, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude 1,8-dichlorooctane.

o Purify the product by vacuum distillation.

Synthesis from Dimethyl Suberate

A reported synthesis of 1,8-dichlorooctane involves a two-step process starting from dimethyl
suberate.[4]

e Step 1: Reduction of Dimethyl Suberate to 1,8-Octanediol
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o Reagents: Lithium aluminum hydride (LiAlH4), diethyl ether.

o Procedure Summary: Dimethyl suberate is reduced with lithium aluminum hydride in
diethyl ether to yield 1,8-octanediol.

o Step 2: Chlorination of 1,8-Octanediol
o Reagents: Thionyl chloride (SOCI2), pyridine.

o Procedure Summary: The resulting 1,8-octanediol is then treated with thionyl chloride in
the presence of pyridine to afford 1,8-dichlorooctane.[4]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key processes involving
1,8-dichlorooctane.

Synthetic Workflow for 1,8-Dichlorooctane
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Caption: Synthetic routes to 1,8-Dichlorooctane.

Representative Reaction: Williamson Ether Synthesis

1,8-Dichlorooctane can be used as a dialkylating agent in reactions such as the Williamson
ether synthesis to form macrocycles or polymers.

[1,8-Dich|0rooctane + 2 NaOR SN2 Reaction = R-O-(CHz2)s-O-R + 2 NaCl =

Click to download full resolution via product page

Caption: Williamson ether synthesis using 1,8-Dichlorooctane.

Applications in Research and Development

1,8-Dichlorooctane is a valuable intermediate in various fields of chemical research and
development:

e Organic Synthesis: It is used as a linker to connect two molecular fragments or to construct
long-chain aliphatic compounds.[2]

o Polymer Chemistry: It can be used as a monomer or a cross-linking agent in the synthesis of
polymers.

o Pharmaceutical and Biomedical Research: It serves as a starting material for the synthesis
of biologically active molecules and in the preparation of biosensors.[2][3]

» Materials Science: It is employed in the synthesis of novel materials, including ionic liquids
and materials for the adsorption of pollutants.[3]

This guide provides a foundational understanding of 1,8-dichlorooctane for professionals in
research and drug development. For specific applications and handling procedures, it is
essential to consult the Safety Data Sheet (SDS) provided by the supplier and relevant
scientific literature.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/product/b1211115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL272792.htm
https://www.lookchem.com/ProductWholeProperty_LCPL272792.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5228474.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5228474.htm
https://www.benchchem.com/product/b1211115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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